Cas no 62697-74-9 (trimenthol, triester with boric acid, stereoisomer)

trimenthol, triester with boric acid, stereoisomer Properties

Names and Identifiers

• trimenthol, triester with boric acid, stereoisomer
• DL-Menthyl borate
• B(O-l-menthyl)3
• cyclohexanol,5-methyl-2-(1-methylethyl)-,triesterwithboricacid(h3bo3),st
• (+/-)-TRIMENTHYL BORATE
• NS00042005
• AKOS024429993
• Cyclohexanol, 5-methyl-2-(1-methylethyl)-, triester with boric acid (H3BO3), (1R,1'R,1''R,2S,2'S,2''S,5R,5'R,5''R)-rel-
• Menthol, triester with orthoboric acid
• 635-20-1
• DTXSID30908601
• 62697-74-9
• 21105-05-5
• tris(5-methyl-2-propan-2-ylcyclohexyl) borate
• Trimenthylborat
• Cyclohexanol, 5-methyl-2-(1-methylethyl)-, triester with boric acid (H3BO3)
• Tris[5-methyl-2-(propan-2-yl)cyclohexyl] borate
• (-)-TRIMENTHYL BORATE
• APDCUDTVQNGARJ-UHFFFAOYSA-N
• tris(2-isopropyl-5-methylcyclohexyl) borate
• SCHEMBL10585538
• starbld0017932
• +Expand

• MDL： MFCD00041735
• InChIKey： APDCUDTVQNGARJ-JCYSPMGISA-N
• Inchi： InChI=1S/C30H57BO3/c1-19(2)25-13-10-22(7)16-28(25)32-31(33-29-17-23(8)11-14-26(29)20(3)4)34-30-18-24(9)12-15-27(30)21(5)6/h19-30H,10-18H2,1-9H3/t22-,23-,24+,25+,26+,27-,28-,29-,30+/m0/s1
• SMILES： CC(C)[C@H]1CC[C@H](C)C[C@@H]1OB(O[C@H]2C[C@@H](C)CC[C@@H]2C(C)C)O[C@@H]3C[C@H](C)CC[C@H]3C(C)C

Computed Properties

• Exact Mass: 476.44000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 9
• Monoisotopic Mass: 476.44
• Heavy Atom Count: 34
• Complexity: 513
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 27.7A^2

Experimental Properties

• LogP: 8.40350
• PSA: 27.69000
• Refractive Index: 1.454
• Boiling Point: 493.6 °C at 760 mmHg
• Flash Point: 493.6 °C at 760 mmHg
• Solubility: Soluble in chloroform, ether
• Color/Form: Crystals.
• Solubility: Not determined.
• Density: 0.93

trimenthol, triester with boric acid, stereoisomer Security Information

• Safety Instruction： S26-S37-S39
• Risk Phrases：R36/38
• Dangerous goods sign： Xi
• Risk Phrases： 36/38
• TSCA：Yes

trimenthol, triester with boric acid, stereoisomer Customs Data

• HS CODE：29310099